Cas no 2445794-07-8 (1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride)
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2445794-07-8
- 1-(1-Methylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
- EN300-26975825
- 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride
- Z4500307445
-
- MDL: MFCD32691665
- Inchi: 1S/C7H11N3.2ClH/c1-10-5-2-6(9-10)7(8)3-4-7;;/h2,5H,3-4,8H2,1H3;2*1H
- InChI Key: DHKKCMWRVHHMJE-UHFFFAOYSA-N
- SMILES: Cl.Cl.NC1(C2C=CN(C)N=2)CC1
Computed Properties
- Exact Mass: 209.0486528g/mol
- Monoisotopic Mass: 209.0486528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26975825-1g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95% | 1g |
$1172.0 | 2023-09-11 | |
| Enamine | EN300-26975825-5g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95% | 5g |
$3396.0 | 2023-09-11 | |
| Enamine | EN300-26975825-10g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95% | 10g |
$5037.0 | 2023-09-11 | |
| Enamine | EN300-26975825-0.05g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 0.05g |
$273.0 | 2025-03-20 | |
| Enamine | EN300-26975825-0.1g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 0.1g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-26975825-0.25g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26975825-0.5g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 0.5g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26975825-1.0g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 1.0g |
$1172.0 | 2025-03-20 | |
| Enamine | EN300-26975825-2.5g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 2.5g |
$2295.0 | 2025-03-20 | |
| Enamine | EN300-26975825-5.0g |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride |
2445794-07-8 | 95.0% | 5.0g |
$3396.0 | 2025-03-20 |
1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride
1-(1-Methyl-1H-pyrazol-3-yl)cyclopropan-1-amine Dihydrochloride: An Overview of Its Properties and Applications
1-(1-Methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride (CAS No. 2445794-07-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.
Chemical Structure and Properties
The compound 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride is characterized by a cyclopropane ring substituted with an amine group and a 1-methylpyrazole moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The cyclopropane ring, being highly strained, contributes to the compound's reactivity and stability. The amine group, on the other hand, provides basicity and potential for forming hydrogen bonds, which are crucial for biological interactions.
The dihydrochloride salt form of the compound enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications. The molecular formula of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride is C9H14N4·2HCl, with a molecular weight of approximately 246.24 g/mol.
Synthesis Methods
The synthesis of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of a cyclopropylamine derivative with a 1-methylpyrazole derivative under appropriate conditions. For instance, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis method that combines cyclopropylamine with 3-bromomethylpyrazole in the presence of a base to form the desired product.
This method not only simplifies the synthetic process but also reduces the number of purification steps required, making it more efficient for large-scale production. Another notable synthesis route involves the use of transition metal-catalyzed cross-coupling reactions, which have gained popularity due to their high efficiency and selectivity.
Biological Activity and Therapeutic Potential
1-(1-Methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride has shown promising biological activity in various preclinical studies. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.
A study published in the Journal of Medicinal Chemistry reported that 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride effectively inhibited the activity of protein kinase B (Akt), a critical mediator of cell survival and proliferation in cancer cells. This inhibition led to reduced cell viability and increased apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.
Beyond its anticancer properties, this compound has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve modulation of oxidative stress pathways and enhancement of cellular antioxidant defenses.
Clinical Trials and Future Prospects
The promising preclinical results have paved the way for further clinical evaluation of 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride. Several phase I clinical trials are currently underway to assess its safety and pharmacokinetic profile in humans. Early data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.
If these initial trials prove successful, more advanced phase II and III trials will be conducted to evaluate its efficacy in treating specific diseases such as cancer and neurodegenerative disorders. The development of this compound as a therapeutic agent holds significant promise for improving patient outcomes and addressing unmet medical needs.
Conclusion
In summary, 1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride (CAS No. 2445794-07-8) is a promising compound with unique structural features and diverse biological activities. Its potential as an anticancer agent and neuroprotective drug has been supported by preclinical studies, and ongoing clinical trials are expected to provide further insights into its therapeutic utility. As research continues to advance, this compound may play a significant role in the development of novel treatments for various diseases.
2445794-07-8 (1-(1-methyl-1H-pyrazol-3-yl)cyclopropan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)